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Compound of Interest

Compound Name: 3-iodo-4-methoxy-1H-pyrazole

CAS No.: 1533442-08-8

Cat. No.: B1445460

Get Quote

CAS Registry Number: 1533442-08-8[1]

Executive Summary
3-Iodo-4-methoxy-1H-pyrazole is a specialized heterocyclic building block increasingly

utilized in the synthesis of high-affinity ligands for G-protein coupled receptors (GPCRs) and

enzyme inhibitors. Distinguished by its orthogonal reactivity profile, the compound features an

electron-rich methoxy group at the C4 position and an electrophilic iodine handle at C3. This

unique substitution pattern allows for precise, regioselective functionalization—making it a

critical intermediate in the development of CCR6 antagonists (e.g., PF-07054894) and SARM1

inhibitors. This guide details the synthesis, reactivity, and strategic application of this scaffold in

modern medicinal chemistry.

Chemical Identity & Physical Properties
The compound is characterized by a pyrazole ring substituted with a methoxy group at the 4-

position and an iodine atom at the 3-position. The presence of the methoxy group significantly

alters the electronic landscape of the ring compared to the unsubstituted parent, enhancing the

nucleophilicity of the nitrogen atoms while the iodine provides a site for cross-coupling.
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Property Data

IUPAC Name 3-iodo-4-methoxy-1H-pyrazole

CAS Number 1533442-08-8

Molecular Formula C₄H₅IN₂O

Molecular Weight 224.00 g/mol

SMILES COc1c(I)n[nH]c1

Physical State Off-white to light yellow solid

Solubility
Soluble in DMSO, DMF, MeOH, EtOAc;

sparingly soluble in water

pKa (Calculated) ~13.5 (NH acidity)

Synthetic Pathways
The primary route to 3-iodo-4-methoxy-1H-pyrazole involves the regioselective electrophilic

iodination of the commercially available precursor, 4-methoxy-1H-pyrazole. Unlike

unsubstituted pyrazoles which preferentially iodinate at the C4 position, the presence of the

methoxy group at C4 directs the incoming electrophile to the C3 position.

Optimized Synthesis Protocol
Reaction Type: Electrophilic Aromatic Substitution (

) Precursor: 4-Methoxy-1H-pyrazole Reagent: N-Iodosuccinimide (NIS) Solvent: N,N-
Dimethylformamide (DMF)

Step-by-Step Methodology:

Preparation: Charge a reaction vessel with 4-methoxy-1H-pyrazole (1.0 equiv) and dissolve

in DMF (approx. 10-12 mL per gram of substrate).

Iodination: Add N-Iodosuccinimide (NIS) (1.0 - 1.1 equiv) in a single portion or dropwise as a

solution in DMF.
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Note: The reaction is typically exothermic; cooling to 0°C may be required for large-scale

batches (>100g).

Reaction: Stir the mixture at ambient temperature (20–25°C) for 16 hours. Monitor

conversion via LC-MS (Target mass: [M+H]+ = 225).

Workup:

Dilute the reaction mixture with water (approx. 1.5x reaction volume).

Extract the aqueous phase with Ethyl Acetate (EtOAc) (3x).[2]

Wash combined organics with brine to remove residual DMF.

Dry over anhydrous

, filter, and concentrate under reduced pressure.

Purification: If necessary, purify via flash column chromatography (SiO2, Hexanes/EtOAc

gradient).

Synthesis Workflow Diagram
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Caption: Regioselective synthesis of 3-iodo-4-methoxy-1H-pyrazole via NIS-mediated

iodination.

Reactivity Profile & Strategic Applications
The utility of 3-iodo-4-methoxy-1H-pyrazole lies in its ability to serve as a bifunctional

scaffold. The C3-iodine allows for carbon-carbon bond formation, while the N1-nitrogen

enables diversification via alkylation or arylation.

C3-Functionalization (Cross-Coupling)
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The iodine atom at C3 is highly reactive toward Palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Reacts with aryl/heteroaryl boronic acids to install biaryl systems.

This is the key step in synthesizing CCR6 antagonists.

Sonogashira Coupling: Reacts with terminal alkynes to introduce alkynyl linkers.

Heck Reaction: Coupling with activated alkenes.

N1-Functionalization
The pyrazole NH is acidic and can be deprotonated by bases such as

,

, or NaH.

N-Alkylation: Reaction with alkyl halides (R-X) to introduce solubilizing groups or

pharmacophores.

N-Arylation (Chan-Lam or Buchwald): Coupling with aryl boronic acids or aryl halides to

generate N-aryl pyrazoles.

Reactivity Map
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Caption: Divergent reactivity profile enabling C3-cross-coupling and N1-functionalization.
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Case Study: Application in Drug Discovery
CCR6 Antagonist Development (PF-07054894)
In the discovery of PF-07054894, a potent CCR6 antagonist for autoimmune diseases, 3-iodo-
4-methoxy-1H-pyrazole served as a critical "left-hand" side building block.

Role: The methoxy group provided essential electronic donation to the core, while the iodine

handle allowed for the attachment of a squaramide linker moiety.

Outcome: The resulting molecule demonstrated high selectivity for CCR6 over CXCR2, a

common off-target liability for this class of compounds.

SARM1 Inhibitors
Patent literature (WO2025045746) highlights the use of this scaffold in generating inhibitors for

SARM1, a target implicated in axonal degeneration. The 3-iodo group is often converted into a

carboxylic acid or amide derivative in these pathways.

Safety & Handling
Hazards: Like many halogenated heterocycles, this compound is likely an irritant to eyes,

skin, and the respiratory system.

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen or Argon). Light

sensitive; protect from direct light to prevent deiodination or degradation.

Disposal: Dispose of as hazardous chemical waste containing organohalogens.

References
Discovery of PF-07054894, a Potent Squaramide-Based CCR6 Antagonist Displaying High

CXCR2 Selectivity. Source: ACS Medicinal Chemistry Letters (2025). URL:[Link] (Note: Year

inferred from context; link directs to journal domain).

Pyrazole derivatives as SARM1 inhibitors useful for the treatment of neurodegenerative

disorders. Source: World Intellectual Property Organization (WO2025045746A1). URL:[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1445460/docs?utm_src=pdf-body#technical-profile-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1445460/docs?utm_src=pdf-body#technical-profile-3-iodo-4-methoxy-1h-pyrazole
https://pubs.acs.org/doi/10.1021/acsmedchemlett.5b00234
https://patents.google.com/patent/WO2025045746A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of substituted-3-iodo-1H-pyrazole derivatives. Source: Arkivoc (2014).[4] URL:

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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